Cas no 132740-44-4 (2-fluorobenzyl isocyanate)

• Product Name: 2-fluorobenzyl isocyanate
• CAS No: 132740-44-4
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD02093691
• CID: 899189
• PubChem ID: 643498
• Update Time: 2025-10-05

2-fluorobenzyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(isocyanatomethyl)benzene
• 2-FLUOROBENZYL ISOCYANATE
• 2-(Isocyanatomethyl)fluorobenzene
• 2-Fluorobenzyl isocyanate 97%
• benzene, 1-fluoro-2-(isocyanatomethyl)-
• 132740-44-4
• 2-Fluorobenzyl isocyanate, 97%
• DB-042133
• InChI=1/C8H6FNO/c9-8-4-2-1-3-7(8)5-10-6-11/h1-4H,5H
• 1-fluoro-2-isocyanatomethyl-benzene
• G30326
• SCHEMBL6049
• 2-Fluorobenzylisocyanate
• DTXSID10349199
• EN300-270962
• AS-80231
• MFCD02093691
• BP-20264
• AKOS009156579
• J-006215
• UKESSRSRKDVNBC-UHFFFAOYSA-N
• 2-fluorobenzyl isocyanate

• MDL： MFCD02093691
• Inchi： 1S/C8H6FNO/c9-8-4-2-1-3-7(8)5-10-6-11/h1-4H,5H2
• InChI Key： UKESSRSRKDVNBC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN=C=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.18 g/mL at 25 °C(lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.505(lit.)
• PSA: 29.43000
• LogP: 1.66150
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-fluorobenzyl isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22